Cas no 162468-84-0 (N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide
• CAS No: 162468-84-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 109982
• Update Time: 2025-08-05

N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,N-methoxy-N-methyl-
• N-methoxy-N-methyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-3-carboxamide,N-methoxy-N-methyl-(9CI)
• N-methoxy-N-methyl-1H-pyrazole-3-carboxamide
• N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C6H9N3O2/c1-9(11-2)6(10)5-3-4-7-8-5/h3-4H,1-2H3,(H,7,8)
• InChI Key： MXLOMQNJVRYCLB-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1=CC=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide

Introduction to N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide (CAS No. 162468-84-0)

N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide, a compound with the chemical formula C₈H₉N₃O₂, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 162468-84-0, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both N-methoxy and N-methyl substituents in its structure contributes to its reactivity and versatility, making it a valuable candidate for further exploration in synthetic chemistry and biological studies.

The 1H-pyrazole-5-carboxamide core of this compound is particularly noteworthy, as pyrazole derivatives are widely recognized for their pharmacological activities. Pyrazole-based compounds have been extensively studied for their roles in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The carboxamide functional group further enhances the compound's potential by introducing additional sites for chemical modification and interaction with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for medicinal use. The structural features of N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide make it an attractive scaffold for designing new drugs. Researchers have been exploring its potential in developing inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have shown that pyrazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways.

The synthesis of N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the methoxy and methyl groups, followed by the formation of the carboxamide moiety. These synthetic routes are optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

One of the most compelling aspects of N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide is its potential as a lead compound for drug development. Its unique structural features allow for diverse modifications, enabling chemists to tailor its properties for specific biological targets. For example, researchers have investigated its interactions with bacterial enzymes, demonstrating its potential as an antimicrobial agent. Additionally, its ability to cross cell membranes makes it a promising candidate for developing drugs that require intracellular activity.

The pharmacokinetic properties of N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide are also of great interest. Studies have examined its solubility, stability, and metabolic pathways to understand how it behaves within the body. These studies are crucial for determining optimal dosing regimens and minimizing potential side effects. The compound's stability under various conditions ensures that it can be formulated into different delivery systems, such as tablets or injectables, making it adaptable for clinical use.

Recent advancements in computational chemistry have further enhanced the study of N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help identify potential lead compounds more efficiently. By integrating computational methods with traditional wet chemistry approaches, scientists can accelerate the drug discovery process significantly.

The role of N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide in combinatorial chemistry is another area of active research. Combinatorial libraries enable the rapid synthesis of large numbers of related compounds, allowing researchers to screen for biologically active molecules more effectively. This approach has been particularly useful in identifying new therapeutic agents that might not be apparent through single-compound studies.

In conclusion, N-Methoxy-N-methyl-1H-pyrazole-5-carboxamide (CAS No. 162468-84-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and pharmacological properties, make it an invaluable tool for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.